Cas no 113092-91-4 (6-Bromo-3-phenyl-3,4-dihydroquinolin-2(1H)-one)

• Product Name: 6-Bromo-3-phenyl-3,4-dihydroquinolin-2(1H)-one
• CAS No: 113092-91-4
• MF: C₁₅H₁₂BrNO
• MW: 302.16588306427
• CID: 5060127
• Update Time: 2025-05-20

6-Bromo-3-phenyl-3,4-dihydroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-phenyl-3,4-dihydro-1H-quinolin-2-one
• 6-Bromo-3-phenyl-3,4-dihydroquinolin-2(1H)-one

• Inchi： 1S/C15H12BrNO/c16-12-6-7-14-11(8-12)9-13(15(18)17-14)10-4-2-1-3-5-10/h1-8,13H,9H2,(H,17,18)
• InChI Key： DYPMULWQJJLLBG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC(C(N2)=O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 6-Bromo-3-phenyl-3,4-dihydroquinolin-2(1H)-one

Introduction to 6-Bromo-3-phenyl-3,4-dihydroquinolin-2(1H)-one (CAS No. 113092-91-4)

6-Bromo-3-phenyl-3,4-dihydroquinolin-2(1H)-one (CAS No. 113092-91-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and a phenyl group in its structure confers unique properties that make it a valuable candidate for various studies.

The chemical structure of 6-Bromo-3-phenyl-3,4-dihydroquinolin-2(1H)-one is characterized by a quinoline core with a bromine substituent at the 6-position and a phenyl group at the 3-position. The bromine atom plays a crucial role in modulating the compound's reactivity and biological activity, while the phenyl group contributes to its lipophilicity and overall stability. These structural features make it an attractive molecule for exploring its potential in drug discovery and development.

Recent research has highlighted the multifaceted biological activities of 6-Bromo-3-phenyl-3,4-dihydroquinolin-2(1H)-one. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory effects, 6-Bromo-3-phenyl-3,4-dihydroquinolin-2(1H)-one has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer activity is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 6-Bromo-3-phenyl-3,4-dihydroquinolin-2(1H)-one have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed following oral administration and has a moderate half-life, which suggests that it could be administered as an oral medication with reasonable dosing intervals.

To further enhance its therapeutic potential, efforts are underway to optimize the chemical structure of 6-Bromo-3-phenyl-3,4-dihydroquinolin-2(1H)-one. Structure-activity relationship (SAR) studies are being conducted to identify modifications that can improve its potency, selectivity, and safety profile. These studies involve the synthesis of analogs with varying substituents at different positions on the quinoline core to evaluate their impact on biological activity.

The safety profile of 6-Bromo-3-phenyl-3,4-dihydroquinolin-2(1H)-one is another critical aspect being investigated. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 6-Bromo-3-phenyl-3,4-dihydroquinolin-2(1H)-one (CAS No. 113092-91-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further development in drug discovery programs. Continued research into its mechanism of action, pharmacokinetics, and safety will be essential to realize its full potential as a novel therapeutic agent.